Cas no 2229533-28-0 (2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid)

• Product Name: 2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid
• CAS No: 2229533-28-0
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• CID: 6455376
• PubChem ID: 165708544
• Update Time: 2025-05-19

2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid
• 2-hydroxy-3-[5-(methoxycarbonyl)thiophen-2-yl]-2-methylpropanoic acid
• EN300-1786496
• 2229533-28-0

• Inchi： 1S/C10H12O5S/c1-10(14,9(12)13)5-6-3-4-7(16-6)8(11)15-2/h3-4,14H,5H2,1-2H3,(H,12,13)
• InChI Key： UKAWYCBJXXIXCW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 244.04054465g/mol
• Monoisotopic Mass: 244.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 112Ų

Additional information on 2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid

2-Hydroxy-3-5-(Methoxycarbonyl)thiophen-2-yl-2-methylpropanoic Acid (CAS No. 2229533-28-0): An Overview

2-Hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid (CAS No. 2229533-28-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a thiophene ring and methoxycarbonyl substituents, which contribute to its distinctive chemical properties and biological activities.

The chemical structure of 2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid consists of a central propanoic acid moiety, a hydroxyl group at the 2-position, a thiophene ring at the 3-position, and a methoxycarbonyl group at the 5-position of the thiophene ring. The presence of these functional groups imparts several important characteristics to the molecule, including enhanced solubility, stability, and reactivity. These properties make it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of signaling pathways associated with inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, 2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid has shown promise in preclinical studies for its potential as an anticancer agent. A study conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that this compound may have a favorable therapeutic index.

The pharmacokinetic profile of 2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid has also been investigated in detail. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with significant accumulation in target tissues such as the liver and tumor sites.

Toxicity studies have indicated that 2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid is generally well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 100 mg/kg. However, further studies are needed to fully characterize its safety profile in humans.

The synthesis of 2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid involves several steps, including the formation of the thiophene ring, introduction of the methoxycarbonyl group, and final functionalization with the propanoic acid moiety. Various synthetic routes have been developed to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact.

In conclusion, 2-hydroxy-3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid (CAS No. 2229533-28-0) represents a promising candidate for further development in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for exploring new therapeutic strategies in areas such as inflammation and cancer. Ongoing research is expected to provide more insights into its mechanisms of action and potential clinical applications.